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Compound of Interest

Compound Name:
Thrombospondin-1 (1016-1023)

(human, bovine, mouse)

Cat. No.: B173906 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Thrombospondin-1 (TSP-1) is a large, homotrimeric glycoprotein that plays a crucial role in a

variety of biological processes, including angiogenesis, cell adhesion, and signaling. The

peptide fragment corresponding to amino acids 1016-1023 of human TSP-1, with the sequence

Arg-Phe-Tyr-Val-Val-Met-Trp-Lys (RFYVVMWK), is a well-characterized agonist of the cell

surface receptor CD47. This peptide, often referred to as 4N1K, mimics the ability of intact

TSP-1 to bind to CD47 and modulate downstream signaling pathways, making it a valuable tool

for studying TSP-1/CD47 interactions and their roles in health and disease. Proper

solubilization and handling of this lyophilized peptide are critical for obtaining reliable and

reproducible experimental results.

Data Presentation: Quantitative Summary
The following tables provide a summary of the key quantitative data for the solubilization and

handling of the Thrombospondin-1 (1016-1023) peptide.

Table 1: Solubility Specifications

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b173906?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b173906?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Concentration Method Reference

H₂O
14.29 mg/mL (12.66

mM)

Requires ultrasonic

treatment
[1]

DMSO
≥ 10 mg/mL (8.86

mM)

Use newly opened,

anhydrous DMSO
[1]

Table 2: Stock Solution Storage Conditions

Storage
Temperature

Duration Notes Reference

-80°C 6 months

Sealed storage,

protected from

moisture and light.

[1]

-20°C 1 month

Sealed storage,

protected from

moisture and light.

[1]

Experimental Protocols
This section provides a detailed protocol for the reconstitution and solubilization of lyophilized

Thrombospondin-1 (1016-1023) peptide for use in research applications.

Materials:

Lyophilized Thrombospondin-1 (1016-1023) peptide

Sterile, high-purity water (for aqueous solutions)

Anhydrous, high-quality DMSO (for organic solutions)

Sterile, low-protein-binding polypropylene microcentrifuge tubes

Calibrated micropipettes and sterile, low-retention pipette tips
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Vortex mixer

Microcentrifuge

Ultrasonic water bath (optional, for aqueous solutions)

Protocol for Reconstituting Lyophilized Thrombospondin-1 (1016-1023):

Equilibration: Before opening, allow the vial of lyophilized peptide to equilibrate to room

temperature for at least 20-30 minutes. This prevents condensation from forming inside the

vial upon opening, which can affect the stability of the peptide.

Centrifugation: Briefly centrifuge the vial at a low speed (e.g., 1000 x g for 1-2 minutes) to

ensure that all of the lyophilized powder is collected at the bottom of the vial.

Solvent Selection: Choose the appropriate solvent based on your experimental requirements

and the solubility data in Table 1.

For aqueous solutions: Use sterile, high-purity water. Be aware that sonication may be

required to achieve full solubilization.

For organic solutions: Use newly opened, anhydrous DMSO. DMSO is hygroscopic and

can absorb water from the atmosphere, which may impact peptide solubility.

Reconstitution:

Carefully open the vial.

Using a calibrated micropipette, add the desired volume of the selected solvent to the vial

to achieve the target concentration.

Gently swirl the vial or pipette the solution up and down to mix. Avoid vigorous shaking or

vortexing, as this can cause the peptide to aggregate or denature.

Ensuring Complete Solubilization:

For aqueous solutions: If the peptide does not fully dissolve with gentle mixing, use an

ultrasonic water bath for short bursts (e.g., 10-15 seconds) until the solution is clear.
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For DMSO solutions: The peptide should readily dissolve in DMSO with gentle mixing.

Preparation of Working Solutions: For most cell-based assays, the concentrated stock

solution in DMSO or water should be further diluted into the appropriate aqueous buffer or

cell culture medium just before use.

Storage:

For short-term storage (up to one month), the reconstituted peptide solution can be stored

at -20°C.

For long-term storage (up to six months), aliquot the stock solution into sterile, low-protein-

binding microcentrifuge tubes and store at -80°C. Aliquoting is crucial to avoid repeated

freeze-thaw cycles, which can degrade the peptide.

Visualizations
Signaling Pathway

The Thrombospondin-1 (1016-1023) peptide acts as an agonist for the CD47 receptor. The

binding of this peptide to CD47 can initiate a cascade of intracellular events, including the

modulation of integrin activity and inhibition of nitric oxide (NO)-stimulated signaling pathways.
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Caption: TSP-1 (1016-1023) peptide signaling pathway via CD47.
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Experimental Workflow

The following diagram illustrates the key steps for the proper solubilization of the lyophilized

Thrombospondin-1 (1016-1023) peptide.
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Caption: Workflow for solubilizing Thrombospondin-1 (1016-1023).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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